Cas no 1805914-58-2 (Ethyl 4-(3-chloropropanoyl)-3-(trifluoromethyl)benzoate)

• Product Name: Ethyl 4-(3-chloropropanoyl)-3-(trifluoromethyl)benzoate
• CAS No: 1805914-58-2
• MF: C₁₃H₁₂ClF₃O₃
• MW: 308.680793762207
• CID: 4794680
• Update Time: 2025-07-17

Ethyl 4-(3-chloropropanoyl)-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-chloropropanoyl)-3-(trifluoromethyl)benzoate

• Inchi： 1S/C13H12ClF3O3/c1-2-20-12(19)8-3-4-9(11(18)5-6-14)10(7-8)13(15,16)17/h3-4,7H,2,5-6H2,1H3
• InChI Key： ODHSFUDBIMEFLP-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=CC(C(=O)OCC)=CC=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(3-chloropropanoyl)-3-(trifluoromethyl)benzoate

Comprehensive Overview of Ethyl 4-(3-chloropropanoyl)-3-(trifluoromethyl)benzoate (CAS No. 1805914-58-2)

Ethyl 4-(3-chloropropanoyl)-3-(trifluoromethyl)benzoate (CAS No. 1805914-58-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its trifluoromethyl and chloropropanoyl functional groups, exhibits unique chemical properties that make it valuable for intermediate applications. Researchers and industry professionals frequently search for this compound due to its potential role in the development of novel bioactive molecules and advanced materials.

The molecular structure of Ethyl 4-(3-chloropropanoyl)-3-(trifluoromethyl)benzoate features a benzoate core substituted with a 3-chloropropanoyl group at the 4-position and a trifluoromethyl group at the 3-position. This arrangement imparts distinct electronic and steric effects, which are critical for its reactivity in various synthetic pathways. The presence of the trifluoromethyl group, in particular, is a topic of interest in modern medicinal chemistry, as it often enhances the metabolic stability and binding affinity of drug candidates.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their widespread use in agrochemicals, pharmaceuticals, and materials science. Ethyl 4-(3-chloropropanoyl)-3-(trifluoromethyl)benzoate is no exception, with its applications extending to the synthesis of fluorinated analogs of known drugs. This trend aligns with the growing focus on fluorine chemistry and its role in improving drug efficacy and reducing side effects. Searches for "fluorinated intermediates" and "trifluoromethyl benzoate derivatives" have spiked, reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, Ethyl 4-(3-chloropropanoyl)-3-(trifluoromethyl)benzoate serves as a versatile building block. Its chloropropanoyl moiety allows for further functionalization through nucleophilic substitution reactions, while the ethyl ester group provides a handle for hydrolysis or transesterification. These features make it a valuable intermediate for constructing complex molecules, particularly in the realm of small-molecule drug discovery. Researchers often explore its use in multi-step syntheses, leveraging its reactivity to access diverse chemical scaffolds.

The compound's stability and solubility profile are also noteworthy. Ethyl 4-(3-chloropropanoyl)-3-(trifluoromethyl)benzoate is typically soluble in common organic solvents such as dichloromethane, ethyl acetate, and acetonitrile, facilitating its handling in laboratory settings. This property is crucial for high-throughput screening and combinatorial chemistry, where solubility can significantly impact reaction outcomes. Queries like "solubility of trifluoromethyl benzoates" and "handling fluorinated esters" are common among chemists seeking to optimize their workflows.

Environmental and safety considerations are increasingly important in chemical research, and Ethyl 4-(3-chloropropanoyl)-3-(trifluoromethyl)benzoate is no exception. While it is not classified as a hazardous material, proper handling protocols should be followed to minimize exposure. The compound's chloro and ester functionalities warrant standard precautions, such as the use of personal protective equipment (PPE) and adequate ventilation. This aligns with the broader industry shift toward green chemistry and sustainable practices, topics that dominate searches like "safe handling of fluorinated compounds."

In summary, Ethyl 4-(3-chloropropanoyl)-3-(trifluoromethyl)benzoate (CAS No. 1805914-58-2) is a chemically versatile and industrially relevant compound. Its unique structure and functional groups make it a valuable asset in pharmaceutical and materials research. As the scientific community continues to explore the potential of fluorinated compounds, this ester derivative is poised to play a pivotal role in advancing innovation across multiple disciplines.